Cas no 1708428-73-2 ([5-(4-tert-butylphenyl)-1H-1,2,4-triazol-3-yl]-(3,4-dimethoxyphenyl)methanamine)

• Product Name: [5-(4-tert-butylphenyl)-1H-1,2,4-triazol-3-yl]-(3,4-dimethoxyphenyl)methanamine
• CAS No: 1708428-73-2
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• CID: 5161973
• Update Time: 2025-10-19

[5-(4-tert-butylphenyl)-1H-1,2,4-triazol-3-yl]-(3,4-dimethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• [5-(4-tert-butylphenyl)-1H-1,2,4-triazol-3-yl]-(3,4-dimethoxyphenyl)methanamine
• 1H-1,2,4-Triazole-5-methanamine, α-(3,4-dimethoxyphenyl)-3-[4-(1,1-dimethylethyl)phenyl]-

• Inchi： 1S/C21H26N4O2/c1-21(2,3)15-9-6-13(7-10-15)19-23-20(25-24-19)18(22)14-8-11-16(26-4)17(12-14)27-5/h6-12,18H,22H2,1-5H3,(H,23,24,25)
• InChI Key： INYNGQWQOSXUFT-UHFFFAOYSA-N
• SMILES： C(C1N=C(C2=CC=C(C(C)(C)C)C=C2)NN=1)(C1=CC=C(OC)C(OC)=C1)N

Additional information on [5-(4-tert-butylphenyl)-1H-1,2,4-triazol-3-yl]-(3,4-dimethoxyphenyl)methanamine

Comprehensive Overview of [5-(4-tert-butylphenyl)-1H-1,2,4-triazol-3-yl]-(3,4-dimethoxyphenyl)methanamine (CAS No. 1708428-73-2)

The compound [5-(4-tert-butylphenyl)-1H-1,2,4-triazol-3-yl]-(3,4-dimethoxyphenyl)methanamine (CAS No. 1708428-73-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,2,4-triazole core and dimethoxyphenyl moiety, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments with higher specificity and fewer side effects. This compound’s tert-butylphenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in blood-brain barrier penetration for CNS-targeted drugs. Its methanamine functionality further allows for derivatization, enabling the creation of prodrugs or conjugates for enhanced bioavailability. Such properties resonate with trending topics like neurodegenerative disease research and cancer immunotherapy, where similar scaffolds are being investigated.

The synthesis of CAS No. 1708428-73-2 typically involves multi-step organic reactions, including cyclocondensation and reductive amination, as highlighted in recent patents. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity, a key consideration for preclinical studies. Notably, its stability under physiological conditions has sparked interest in formulation development, particularly for oral or injectable delivery systems—a hot topic in biopharmaceutical optimization.

From a commercial perspective, suppliers often list this compound under descriptors like “1,2,4-triazole derivative” or “tert-butylphenyl methanamine”, catering to researchers searching for building blocks in medicinal chemistry. Its relevance extends to high-throughput screening libraries, where fragment-based drug design (FBDD) strategies dominate. Discussions in forums frequently address its structure-activity relationship (SAR), reflecting the broader scientific community’s focus on rational drug design.

Environmental and safety profiles of [5-(4-tert-butylphenyl)-1H-1,2,4-triazol-3-yl]-(3,4-dimethoxyphenyl)methanamine are also under scrutiny, aligning with the growing emphasis on green chemistry in synthetic workflows. While not classified as hazardous, proper handling protocols are recommended due to its fine powder nature, echoing best practices for laboratory safety—a recurring theme in academic and industrial settings.

In conclusion, CAS No. 1708428-73-2 exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility and alignment with cutting-edge research areas ensure its continued relevance, whether as a lead compound or a chemical probe. As the scientific community delves deeper into personalized medicine and multi-target therapeutics, compounds like this will undoubtedly play pivotal roles in shaping future breakthroughs.